Cas no 1421789-39-0 (N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine)

• Product Name: N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• CAS No: 1421789-39-0
• MF: C₂₇H₂₃N
• MW: 361.478226900101
• CID: 4699478
• PubChem ID: 90294628
• Update Time: 2025-10-20

N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• 2-(2-Biphenylyl)amino-9,9-dimethylfluorene
• 9,9-dimethyl-N-(2-phenylphenyl)fluoren-2-amine
• N-[1,1'-Biphenyl]-2-yl-9,9-dimethyl-9H-fluoren-2-amine
• AK142356
• N-(2-Biphenylyl)-9,9-dimethyl-9H-fluoren-2-amine
• 9H-Fluoren-2-amine, N-[1,1'-biphenyl]-2-yl-9,9-dimethyl-
• OBARUOOPPWHZRQ-UHFFFAOYSA-N
• OR315386
• AX
• MFCD32709018
• 1421789-39-0
• E82378
• CS-0200246
• DB-418229
• N-{[1,1'-biphenyl]-2-yl}-9,9-dimethylfluoren-3-amine
• N-[1,1'-Biphenyl]-2-yl-9,9-dimethyl-9H-fluoren-3-amine
• SCHEMBL15892493
• N-{[1,1'-biphenyl]-2-yl}-9,9-dimethyl-9H-fluoren-3-amine
• 9,9-dimethyl-N-(2-phenylphenyl)fluoren-3-amine
• 9H-Fluoren-3-amine, N-[1,1'-biphenyl]-2-yl-9,9-dimethyl-
• N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-3-amine

• Inchi： 1S/C27H23N/c1-27(2)24-14-8-6-13-22(24)23-17-16-20(18-25(23)27)28-26-15-9-7-12-21(26)19-10-4-3-5-11-19/h3-18,28H,1-2H3
• InChI Key： OBARUOOPPWHZRQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C1C=CC=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 361.183049738g/mol
• Monoisotopic Mass: 361.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 7.6

Additional information on N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine

Research Brief on N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine (CAS: 1421789-39-0)

N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine (CAS: 1421789-39-0) is a novel organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl-fluorene hybrid structure, exhibits promising potential in various applications, including organic electronics, photoluminescent materials, and as a scaffold for drug discovery. The following research brief synthesizes the latest findings and developments related to this compound, with a focus on its synthesis, properties, and potential applications.

Recent studies have highlighted the efficient synthesis of N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine through palladium-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity. The compound's structural features, including the presence of a biphenyl moiety and a dimethylfluorene group, contribute to its remarkable thermal stability and photophysical properties. These characteristics make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In the pharmaceutical domain, preliminary investigations suggest that N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine may serve as a versatile building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Its rigid, planar structure allows for effective binding to hydrophobic pockets on protein surfaces, a property that is being explored in the design of novel therapeutics for cancer and neurodegenerative diseases. Computational docking studies have further supported these findings, indicating high binding affinities for specific protein targets.

Despite these promising developments, challenges remain in optimizing the compound's solubility and bioavailability for therapeutic applications. Recent efforts have focused on derivatization strategies to enhance its physicochemical properties without compromising its functional efficacy. Additionally, ongoing research is investigating the compound's potential toxicity and metabolic stability, which are critical for its advancement into preclinical studies.

In conclusion, N-([1,1'-Biphenyl]-2-yl)-9,9-dimethyl-9H-fluoren-2-amine represents a multifaceted compound with significant potential across multiple scientific disciplines. Continued research into its synthesis, functionalization, and applications will undoubtedly uncover new opportunities for innovation in chemical biology and pharmaceutical sciences. This brief underscores the importance of interdisciplinary collaboration to fully realize the compound's capabilities and translate laboratory findings into real-world solutions.